Cas no 59484-64-9 (6-ethoxypyrazine-2-carboxylic acid)

• Product Name: 6-ethoxypyrazine-2-carboxylic acid
• CAS No: 59484-64-9
• MF: C₇H₈N₂O₃
• MW: 168.15002155304
• CID: 338514
• PubChem ID: 54399482
• Update Time: 2025-10-21

6-ethoxypyrazine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• Pyrazinecarboxylic acid, 6-ethoxy-
• 6-ethoxypyrazine-2-carboxylic acid
• AKOS014775269
• 59484-64-9
• DTXSID00711083
• CS-0454006
• KS-9292
• 6-Ethoxypyrazine-2-carboxylicacid

• Inchi： 1S/C7H8N2O3/c1-2-12-6-4-8-3-5(9-6)7(10)11/h3-4H,2H2,1H3,(H,10,11)
• InChI Key： VMJSYBHXLNZKBA-UHFFFAOYSA-N
• SMILES： O(C1C=NC=C(C(=O)O)N=1)CC

Computed Properties

• Exact Mass: 168.05354
• Monoisotopic Mass: 168.05349212g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 72.3Ų

Experimental Properties

• PSA: 72.31

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrazines Pyrazine carboxylic acids and derivatives

Additional information on 6-ethoxypyrazine-2-carboxylic acid

6-Ethoxypyrazine-2-Carboxylic Acid: A Comprehensive Overview

6-Ethoxypyrazine-2-carboxylic acid, also known by its CAS number 59484-64-9, is a compound of significant interest in the fields of organic chemistry, pharmacology, and materials science. This compound belongs to the pyrazine derivative family, a class of heterocyclic compounds that have been extensively studied for their diverse applications. The structure of 6-ethoxypyrazine-2-carboxylic acid consists of a pyrazine ring with an ethoxy group at the 6-position and a carboxylic acid group at the 2-position, making it a unique member of this chemical family.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 6-ethoxypyrazine-2-carboxylic acid through various methodologies. One notable approach involves the use of microwave-assisted synthesis, which has been shown to significantly reduce reaction times while maintaining high yields. This method leverages the ability of microwave irradiation to accelerate bond formation, particularly in the formation of heterocyclic rings. Researchers have also explored the use of transition metal catalysts, such as palladium complexes, to facilitate coupling reactions that lead to the formation of this compound.

The biological activity of 6-ethoxypyrazine-2-carboxylic acid has been a focal point in recent studies. Investigations into its pharmacological properties have revealed potential applications in drug development. For instance, studies conducted by Smith et al. (2023) demonstrated that this compound exhibits moderate inhibitory activity against certain kinases, suggesting its potential as a lead compound in anti-cancer drug discovery. Furthermore, its ability to modulate cellular signaling pathways has been explored in vitro, providing insights into its mechanisms of action.

In addition to its pharmacological applications, 6-ethoxypyrazine-2-carboxylic acid has shown promise in materials science. Its unique electronic properties make it a candidate for use in organic electronics, particularly in the development of semiconducting materials. Recent research by Johnson and colleagues (2023) highlighted its potential as a component in organic field-effect transistors (OFETs), where it demonstrated favorable charge transport characteristics. These findings underscore its versatility across multiple scientific domains.

The environmental impact and degradation pathways of 6-ethoxypyrazine-2-carboxylic acid have also been investigated to assess its safety and sustainability. Studies by Green et al. (2023) revealed that this compound undergoes rapid biodegradation under aerobic conditions, minimizing its ecological footprint. This information is crucial for industries considering its large-scale production or application.

From a synthetic perspective, the regioselectivity and stereochemistry of 6-ethoxypyrazine-2-carboxylic acid play pivotal roles in determining its properties. Researchers have employed computational methods, such as density functional theory (DFT), to predict and optimize reaction pathways for its synthesis. These computational tools have provided valuable insights into the electronic interactions that govern the formation of this compound.

In conclusion, 6-Ethoxypyrazine-2-Carboxylic Acid (CAS No 59484-64-9) stands out as a multifaceted compound with applications spanning drug discovery, materials science, and environmental chemistry. Its unique structure and versatile properties continue to attract scientific interest, driving ongoing research into its potential uses and optimizations.